Cas no 62403-73-0 (1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]-)
![1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]- structure](https://www.kuujia.com/scimg/cas/62403-73-0x500.png)
62403-73-0 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]-
1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]-
- 2-[(2-phenylthiophen-3-yl)methyl]isoindole-1,3-dione
- 2-[(2-phenyl-3-thienyl)methyl]-1H-isoindole-1,3(2H)-dione
- Oprea1_864830
- 62403-73-0
- AA-516/30131021
- DTXSID30356340
-
- Inchi: InChI=1S/C19H13NO2S/c21-18-15-8-4-5-9-16(15)19(22)20(18)12-14-10-11-23-17(14)13-6-2-1-3-7-13/h1-11H,12H2
- InChI Key: YQMVGURCJRYUAU-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(C=CS2)CN3C(=O)C4=CC=CC=C4C3=O
Computed Properties
- Exact Mass: 319.06679
- Monoisotopic Mass: 319.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- PSA: 37.38
1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]- Related Literature
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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